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Compound of Interest

Compound Name: Nonanal-d4

Cat. No.: B12368655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Nonanal-d4 in

various organic solvents. Given that deuterium labeling is unlikely to significantly alter solubility

characteristics, this guide refers to data available for nonanal as a close and reliable proxy for

Nonanal-d4. The information is intended to support research, development, and formulation

activities where Nonanal-d4 is utilized.

Core Topic: Solubility Profile of Nonanal-d4
Nonanal-d4, a deuterated form of nonanal, is a saturated fatty aldehyde. Its solubility is

dictated by its nine-carbon aliphatic chain and the polar aldehyde functional group. This

structure results in a generally nonpolar character, leading to good solubility in a wide range of

organic solvents and poor solubility in water.

Data Presentation: Quantitative and Qualitative
Solubility
The following table summarizes the available solubility data for nonanal, which serves as a

proxy for Nonanal-d4. The data is compiled from various chemical and safety datasheets. It is

important to note that precise quantitative data for the solubility of nonanal in many organic

solvents is not widely published.
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Solvent Formula Type
Solubility of
Nonanal

Temperatur
e (°C)

Citation

Acetone C₃H₆O Ketone Soluble Not Specified [1]

Chloroform CHCl₃ Halogenated Soluble Not Specified [1][2][3]

Dichlorometh

ane
CH₂Cl₂ Halogenated Soluble Not Specified [1]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS Sulfoxide ≥ 100 mg/mL Not Specified

Ethanol

(70%)
C₂H₅OH Alcohol 1 mL in 3 mL Not Specified

Ethyl Acetate C₄H₈O₂ Ester
Slightly

Soluble
Not Specified

Ethyl Ether (C₂H₅)₂O Ether Soluble Not Specified

Glycerol C₃H₈O₃ Polyol Insoluble Not Specified

Mineral Oil N/A Hydrocarbon Soluble Not Specified

Propylene

Glycol
C₃H₈O₂ Diol Soluble Not Specified

Water H₂O Protic 96 mg/L 25

Experimental Protocols
The following section details a general experimental protocol for determining the solubility of

Nonanal-d4 in an organic solvent. This method is based on standard laboratory procedures for

solubility assessment.

Protocol: Gravimetric Method for Solubility
Determination
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1. Objective: To quantitatively determine the solubility of Nonanal-d4 in a selected organic

solvent at a specific temperature.

2. Materials:

Nonanal-d4

Selected organic solvent (e.g., ethanol, acetone)

Analytical balance (readable to 0.1 mg)

Vials with screw caps

Constant temperature bath or incubator

Vortex mixer

Centrifuge

Pipettes

Evaporating dish

3. Procedure:

Preparation of Saturated Solution:

1. Add an excess amount of Nonanal-d4 to a pre-weighed vial. The amount should be more

than what is expected to dissolve.

2. Pipette a known volume (e.g., 5 mL) of the selected organic solvent into the vial.

3. Securely cap the vial and place it in a constant temperature bath set to the desired

temperature (e.g., 25 °C).

4. Agitate the mixture using a vortex mixer for 1-2 minutes every hour for at least 24 hours to

ensure equilibrium is reached.

Separation of Undissolved Solute:
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1. After the equilibration period, allow the vial to rest in the constant temperature bath for at

least 4 hours to let the undissolved solute settle.

2. Carefully transfer the vial to a centrifuge, ensuring the temperature is maintained as close

as possible to the experimental temperature.

3. Centrifuge the sample at a sufficient speed and duration to pellet all undissolved Nonanal-
d4.

Quantification of Dissolved Solute:

1. Carefully pipette a known volume (e.g., 2 mL) of the clear supernatant into a pre-weighed

evaporating dish. Be cautious not to disturb the pellet.

2. Evaporate the solvent from the dish under a gentle stream of nitrogen or in a fume hood at

a controlled temperature.

3. Once the solvent has completely evaporated, re-weigh the evaporating dish containing the

Nonanal-d4 residue.

4. Calculation:

Calculate the mass of the dissolved Nonanal-d4 by subtracting the initial weight of the

evaporating dish from the final weight.

Determine the solubility in g/100 mL using the following formula:

Solubility ( g/100 mL) = (Mass of residue (g) / Volume of supernatant taken (mL)) * 100

Mandatory Visualizations
The following diagrams illustrate the logical workflow for determining the solubility of Nonanal-
d4.
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Caption: Experimental workflow for solubility determination.
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Caption: Factors influencing Nonanal-d4 solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Nonanal | CAS:124-19-6 | Miscellaneous | High Purity | Manufacturer BioCrick
[biocrick.com]

2. Nonanal | C9H18O | CID 31289 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 1-Nonanal CAS#: 124-19-6 [m.chemicalbook.com]

To cite this document: BenchChem. [Technical Guide: Solubility of Nonanal-d4 in Organic
Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368655#solubility-of-nonanal-d4-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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